Cas no 1248597-34-3 (2-(tert-butoxy)-4-fluoroaniline)

• Product Name: 2-(tert-butoxy)-4-fluoroaniline
• CAS No: 1248597-34-3
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 4580912
• PubChem ID: 62377669
• Update Time: 2025-06-08

2-(tert-butoxy)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)-4-fluoroaniline
• Benzenamine, 2-(1,1-dimethylethoxy)-4-fluoro-

• Inchi： 1S/C10H14FNO/c1-10(2,3)13-9-6-7(11)4-5-8(9)12/h4-6H,12H2,1-3H3
• InChI Key： CDPWSESMTRSJDD-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C=C1OC(C)(C)C

Additional information on 2-(tert-butoxy)-4-fluoroaniline

Professional Introduction to 2-(tert-butoxy)-4-fluoroaniline (CAS No. 1248597-34-3)

2-(tert-butoxy)-4-fluoroaniline, with the chemical formula C₉H₁₃FN₂O, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1248597-34-3, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of both a fluoro substituent and a tert-butoxy group in the benzene ring imparts distinct reactivity and stability characteristics to 2-(tert-butoxy)-4-fluoroaniline. The fluoro group, known for its ability to modulate metabolic pathways and enhance binding affinity, is particularly relevant in drug design. Meanwhile, the tert-butoxy group provides steric hindrance and electronic effects that can influence the compound's interaction with biological targets.

In recent years, 2-(tert-butoxy)-4-fluoroaniline has been extensively studied for its potential applications in medicinal chemistry. Its structural framework serves as a versatile scaffold for developing novel therapeutic agents. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom's electron-withdrawing nature enhances the compound's binding affinity to protein kinases, making it an attractive candidate for drug development.

Moreover, the pharmaceutical industry has leveraged 2-(tert-butoxy)-4-fluoroaniline in the creation of agrochemicals. Its derivatives have shown promising activity against pests and pathogens, contributing to more effective crop protection strategies. The combination of fluorine and tert-butoxy groups enhances the compound's bioavailability and resistance to degradation, ensuring prolonged efficacy in agricultural applications.

The synthesis of 2-(tert-butoxy)-4-fluoroaniline typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methods often incorporate green chemistry principles to minimize waste and improve sustainability.

2-(tert-butoxy)-4-fluoroaniline. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of next-generation drugs. These computational approaches complement experimental work, providing a comprehensive understanding of the compound's mechanism of action.

The versatility of 2-(tert-butoxy)-4-fluoroaniline extends beyond pharmaceuticals. It has been utilized in materials science for developing advanced polymers and electronic materials. The fluorinated aromatic structure contributes to enhanced thermal stability and chemical resistance, making it suitable for high-performance applications.

In conclusion, 2-(tert-butoxy)-4-fluoroaniline (CAS No. 1248597-34-3) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in these fields.